6-Nor-6-cyanodihydroergotamine
6-Nor-6-cyanodihydroergotamine
Brand Name:
Vulcanchem
CAS No.:
129882-18-4
VCID:
VC0127641
InChI:
InChI=1S/C33H34N6O5/c1-32(31(42)39-26(13-19-7-3-2-4-8-19)30(41)38-12-6-11-27(38)33(39,43)44-32)36-29(40)21-14-23-22-9-5-10-24-28(22)20(16-35-24)15-25(23)37(17-21)18-34/h2-5,7-10,16,21,23,25-27,35,43H,6,11-15,17H2,1H3,(H,36,40)/t21-,23-,25-,26+,27+,32-,33+/m1/s1
SMILES:
CC1(C(=O)N2C(C(=O)N3CCCC3C2(O1)O)CC4=CC=CC=C4)NC(=O)C5CC6C(CC7=CNC8=CC=CC6=C78)N(C5)C#N
Molecular Formula:
C33H34N6O5
Molecular Weight:
594.672
6-Nor-6-cyanodihydroergotamine
CAS No.: 129882-18-4
Reference Standards
VCID: VC0127641
Molecular Formula: C33H34N6O5
Molecular Weight: 594.672
| CAS No. | 129882-18-4 |
|---|---|
| Product Name | 6-Nor-6-cyanodihydroergotamine |
| Molecular Formula | C33H34N6O5 |
| Molecular Weight | 594.672 |
| Standard InChI | InChI=1S/C33H34N6O5/c1-32(31(42)39-26(13-19-7-3-2-4-8-19)30(41)38-12-6-11-27(38)33(39,43)44-32)36-29(40)21-14-23-22-9-5-10-24-28(22)20(16-35-24)15-25(23)37(17-21)18-34/h2-5,7-10,16,21,23,25-27,35,43H,6,11-15,17H2,1H3,(H,36,40)/t21-,23-,25-,26+,27+,32-,33+/m1/s1 |
| Standard InChIKey | PSHDCWPEXIBNDE-JGRZULCMSA-N |
| SMILES | CC1(C(=O)N2C(C(=O)N3CCCC3C2(O1)O)CC4=CC=CC=C4)NC(=O)C5CC6C(CC7=CNC8=CC=CC6=C78)N(C5)C#N |
| Synonyms | Indolo[4,3-fg]quinoline, ergotaman-17-nitrile deriv.; 8H-Oxazolo[3,2-a]pyrrolo[2,1-c]pyrazine, ergotaman-17-nitrile deriv.;_x000B_(5’α,10α)-9,10-Dihydro-12’-hydroxy-2’-methyl-3’,6’,18-trioxo-5’-(phenylmethyl)ergotaman-17-nitrile |
| Last Modified | Aug 20 2021 |
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